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Compound of Interest

Compound Name: Tamra-peg3-NH2

Cat. No.: B12370807

Get Quote

Technical Support Center: TAMRA-PEG3-NH2
Labeling

Welcome to the technical support center for TAMRA-PEG3-NH2 labeling. This guide provides

detailed troubleshooting advice and answers to frequently asked questions to help you
overcome challenges with low labeling efficiency and other common issues.

Quick Troubleshooting Workflow

If you are experiencing low labeling efficiency, this workflow provides a high-level overview of
the critical checkpoints in your experimental process.
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3. Purification & Analysis

‘Was unreacted dye
effectively removed?

Successful Labeling
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Step 1: Activation (pH 4.7-6.0)
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Step 2: Coupling (pH 7.2-8.5)
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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